Cas no 40515-30-8 (3-(2,2-Dimethylpropyl)-1H-1,2,4-triazole)

• Product Name: 3-(2,2-Dimethylpropyl)-1H-1,2,4-triazole
• CAS No: 40515-30-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 2667564
• Update Time: 2023-08-06

3-(2,2-Dimethylpropyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-Dimethylpropyl)-1H-1,2,4-triazole

• Inchi： 1S/C7H13N3/c1-7(2,3)4-6-8-5-9-10-6/h5H,4H2,1-3H3,(H,8,9,10)
• InChI Key： SSYBCLMURFWFJO-UHFFFAOYSA-N
• SMILES： N1C(CC(C)(C)C)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Topological Polar Surface Area: 41.6